Cas no 59849-52-4 ((2-fluorophenyl)sulfonylacetonitrile)

(2-fluorophenyl)sulfonylacetonitrile structure
59849-52-4 structure
Product Name:(2-fluorophenyl)sulfonylacetonitrile
CAS No:59849-52-4
MF:C8H6FNO2S
MW:199.202144145966
CID:337125
PubChem ID:594343
Update Time:2025-04-19

(2-fluorophenyl)sulfonylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile, [(2-fluorophenyl)sulfonyl]-
    • 2-(2-fluorophenyl)sulfonylacetonitrile
    • HMS1440H18
    • AKOS005744589
    • 2-(2-fluorobenzenesulfonyl)acetonitrile
    • 2-fluorophenyl cyanomethyl sulphone
    • [(2-Fluorophenyl)sulfonyl]acetonitrile #
    • 2-((2-Fluorophenyl)sulfonyl)acetonitrile
    • [(2-Fluorophenyl)sulfonyl]acetonitrile
    • Maybridge3_003340
    • JTMDWESWXCJUHR-UHFFFAOYSA-N
    • BS-4101
    • SCHEMBL6543513
    • 2-[(2-Fluorophenyl)sulfonyl]acetonitrile
    • MFCD01566441
    • 59849-52-4
    • DTXSID90344081
    • IDI1_014727
    • (2-fluorophenyl)sulfonylacetonitrile
    • Inchi: 1S/C8H6FNO2S/c9-7-3-1-2-4-8(7)13(11,12)6-5-10/h1-4H,6H2
    • InChI Key: JTMDWESWXCJUHR-UHFFFAOYSA-N
    • SMILES: S(CC#N)(C1C=CC=CC=1F)(=O)=O

Computed Properties

  • Exact Mass: 199.01038
  • Monoisotopic Mass: 199.01032777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 66.3Ų

Experimental Properties

  • PSA: 57.93

(2-fluorophenyl)sulfonylacetonitrile Pricemore >>

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